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Compound of Interest

Compound Name: 1-Bromoperfluorohexane

Cat. No.: B1197103

Essential Safety and Handling Guide for 1-
Bromoperfluorohexane

This guide provides critical safety protocols and logistical information for the handling and
disposal of 1-Bromoperfluorohexane (CAS No. 335-56-8). Adherence to these procedures is
vital for ensuring the personal safety of researchers, scientists, and drug development
professionals, as well as maintaining environmental and regulatory compliance in the
laboratory.

Chemical and Hazard Identification

1-Bromoperfluorohexane is a fluorinated organic compound that requires careful handling
due to its potential health hazards. It is known to cause skin and serious eye irritation, and may
also lead to respiratory irritation.[1][2][3]

Quantitative Data Summary

For quick reference, the key physical and chemical properties of 1-Bromoperfluorohexane
are summarized in the table below.
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Property Value

CAS Number 335-56-8
Molecular Formula C6F13Br[1]
Molecular Weight 398.95 g/mol [1][3]
Appearance Colorless liquid

Causes skin irritation (H315), Causes serious
Hazard Statements eye irritation (H319), May cause respiratory
irritation (H335)[1][3]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure when
handling 1-Bromoperfluorohexane. The following equipment must be used at all times in the
laboratory.
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Body Part PPE Recommendation Rationale and Source(s)

Chemical safety goggles
conforming to EN 166 (EU) or
OSHA 29 CFR 1910.133

Eyes/Face ) irritation from splashes or
standards. A face shield should
vapors.[1][2][3]

To protect against serious eye

be worn if there is a significant

risk of splashing.[4]

Chemical-resistant, impervious

gloves (e.g., Nitrile rubber) that ] ]
) ) ) To prevent direct skin contact
are inspected for integrity o
Hands and subsequent irritation.[1][2]
before each use. 3]

Contaminated gloves must be

disposed of properly.[5][6]

A flame-retardant lab coat or ) .
) ) ] To protect skin from accidental
Body appropriate protective clothing o
) splashes and contamination.[1]
to prevent skin exposure.[7]

All' handling should be

) conducted in a well-ventilated ]
Respiratory o vapors and prevent respiratory
area, preferably within a S
irritation.[1][2][3]

To minimize the inhalation of

chemical fume hood.[1][4]

Operational and Disposal Plans

A systematic approach is essential for the safe management of 1-Bromoperfluorohexane
throughout its lifecycle in the laboratory, from initial handling to final disposal.

Experimental Protocol: Step-by-Step Handling Procedure
e Preparation and Precaution:

o Ensure that eyewash stations and safety showers are readily accessible and in good
working order.[2]

o Confirm that the chemical fume hood is functioning correctly.
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o Don all required PPE as outlined in the table above.

e Chemical Handling:

o Conduct all transfers and manipulations of 1-Bromoperfluorohexane inside a chemical
fume hood to minimize vapor inhalation.[1]

o Avoid direct contact with skin and eyes.[1]
o Keep the container tightly closed when not in use to prevent the release of vapors.[1][2]
e Post-Handling Decontamination:

o Wipe down the work surface and any contaminated equipment with an appropriate
solvent.

o Remove gloves using the proper technique to avoid skin contact with the outer surface
and dispose of them in the designated hazardous waste container.[5]

o Wash hands and any exposed skin thoroughly with soap and water after handling.[1]
e Storage:
o Store 1-Bromoperfluorohexane in a cool, dry, and well-ventilated area.[1][2]

o Keep containers tightly closed and store away from incompatible materials such as alkali
metals and oxidizing agents.[1][2]

Disposal Plan

The disposal of 1-Bromoperfluorohexane and its containers must be conducted in
accordance with institutional, local, and national regulations.

o Waste Collection:

o Collect waste 1-Bromoperfluorohexane and any contaminated materials (e.g., gloves,
absorbent pads) in a dedicated, properly labeled, and sealed hazardous waste container.

[8]
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o The container must be compatible with the chemical. The original container is often a
suitable choice.[8]

e Labeling and Storage of Waste:
o Clearly label the hazardous waste container with its contents.[8]

o Store the waste container in a designated satellite accumulation area, segregated from
incompatible materials.[8]

» Final Disposal:
o Dispose of the contents and container through an approved waste disposal plant.[1][2]

o Do not release this chemical into the environment.[1] Given its nature as a per- and
polyfluoroalkyl substance (PFAS), consult guidelines such as the EPA's Interim Guidance
on PFAS Destruction and Disposal for more specific directives.[9][10]

Emergency First-Aid Measures

 If in Eyes: Rinse cautiously and immediately with plenty of water for at least 15 minutes, also
under the eyelids. Remove contact lenses, if present and easy to do. Continue rinsing and
seek immediate medical attention.[1][2]

 If on Skin: Wash off immediately with plenty of soap and water for at least 15 minutes. If skin
irritation persists, consult a physician. Remove and wash contaminated clothing before
reuse.[1][2]

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Get medical attention if symptoms occur.[1]

« If Swallowed: Clean mouth with water and drink plenty of water afterwards. Do not induce
vomiting. Call a physician or poison control center immediately.[1]
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Workflow for Safe Handling of 1-Bromoperfluorohexane
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Caption: Logical workflow for the safe handling of 1-Bromoperfluorohexane.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1197103?utm_src=pdf-body-img
https://www.benchchem.com/product/b1197103?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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